Cas no 62413-96-1 (caryophyllen-3-one)
caryophyllen-3-one structure
Product Name:caryophyllen-3-one
CAS No:62413-96-1
MF:C15H22O
MW:218.334584712982
CID:2003840
PubChem ID:5352041
Update Time:2025-04-21
caryophyllen-3-one Chemical and Physical Properties
Names and Identifiers
-
- caryophyllen-3-one
- (1R,4Z,9S)-4,11,11-Trimethyl-8-methylenebicyclo[7.2.0]undec-4-en-3-one
- Bicyclo(7.2.0)undec-4-en-3-one, 4,11,11-trimethyl-8-methylene-, (1R,4E,9S)-
- NSC314035
- NS00093982
- NSC 314035
- Q27896271
- DB-200071
- O9R6KL2I9S
- Buddledin D
- (1R,4E,9S)-4,11,11-TRIMETHYL-8-METHYLENEBICYCLO(7.2.0)UNDEC-4-EN-3-ONE
- NSC-314035
- 62346-22-9
- 62413-96-1
- Buddledin C
- CHEMBL464833
- UNII-O9R6KL2I9S
-
- Inchi: 1S/C15H22O/c1-10-6-5-7-11(2)14(16)8-13-12(10)9-15(13,3)4/h7,12-13H,1,5-6,8-9H2,2-4H3
- InChI Key: KXSUIPOSVGSLQP-UHFFFAOYSA-N
- SMILES: CC1C(=O)CC2C(CC2(C)C)C(=C)CCC=1
Computed Properties
- Exact Mass: 218.167065321Da
- Monoisotopic Mass: 218.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
caryophyllen-3-one Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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